Cas no 1179040-83-5 (1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 1179040-83-5
• MF: C₁₀H₉Cl₂N₃
• MW: 242.104559659958
• CID: 5901452
• PubChem ID: 60861784
• Update Time: 2025-06-13

1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine
• 1-[(2,6-dichlorophenyl)methyl]-1H-imidazol-2-amine
• EN300-1110128
• 1179040-83-5

• Inchi： 1S/C10H9Cl2N3/c11-8-2-1-3-9(12)7(8)6-15-5-4-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： NMGSZRJMDWKDBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CN=C1N)Cl

Computed Properties

• Exact Mass: 241.0173527g/mol
• Monoisotopic Mass: 241.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine

Introduction to 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine (CAS No. 1179040-83-5)

1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine, identified by the chemical abstracts service number 1179040-83-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a 2,6-dichlorophenyl group and an imidazol-2-amine moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of these functional groups makes it a valuable scaffold for further derivatization and exploration in drug discovery.

The 1-(2,6-dichlorophenyl)methyl part of the molecule contributes to its lipophilicity and may enhance binding affinity to biological targets, while the 1H-imidazol-2-amine segment introduces hydrogen bonding capabilities, which are crucial for interactions with proteins and enzymes. Such structural features have positioned this compound as a promising candidate for various therapeutic applications.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological properties. The imidazole core is particularly well-studied, with derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of electron-withdrawing groups like chlorine in the phenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and biological efficacy.

One of the most compelling aspects of 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine is its potential in targeting kinases and other enzyme-driven pathways implicated in diseases such as cancer. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with tumorigenesis. By designing molecules that selectively inhibit these enzymes, researchers aim to develop novel therapeutic strategies. The structural features of this compound make it a viable candidate for such applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques combined with molecular docking simulations have been instrumental in identifying promising scaffolds like 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine. These methods allow researchers to predict binding affinities and interactions with biological targets before conducting expensive wet-lab experiments.

The synthesis of 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the imidazole ring. The presence of chlorine atoms in the phenyl ring necessitates careful handling under controlled conditions to prevent unwanted side reactions.

In vitro studies have begun to uncover the biological profile of this compound. Initial assays suggest that it exhibits moderate activity against certain cancer cell lines, possibly through inhibition of specific kinases or modulation of signaling pathways. Further research is needed to elucidate its exact mechanism of action and to identify potential off-target effects.

The development of new pharmaceuticals is a lengthy and rigorous process that involves multiple stages of testing. From initial discovery to clinical trials, each step must be meticulously designed to ensure safety and efficacy. However, compounds like 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine serve as valuable starting points for drug development pipelines.

One particularly exciting area of research is the use of this compound as a lead structure for developing kinase inhibitors with improved selectivity and reduced toxicity. By modifying specific parts of the molecule, researchers can fine-tune its pharmacological properties. For instance, replacing one chlorine atom with a different substituent might alter its binding affinity or metabolic stability.

The role of imidazole derivatives in medicinal chemistry cannot be overstated. Their versatility as scaffolds has led to numerous successful drugs on the market today. As synthetic methodologies continue to evolve, new derivatives like 1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine will undoubtedly contribute to this growing library.

Future studies should focus on optimizing synthetic routes to make large-scale production more feasible. Additionally, exploring derivatives with different substituents could reveal novel biological activities that were not apparent in the parent compound.

In conclusion,1-(2,6-dichlorophenyl)methyl-1H-imidazol-2-amine (CAS No. 1179040-83-5) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation into therapeutic applications.